![molecular formula C26H25NO6S B264193 2-(4,9-dimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide](/img/structure/B264193.png)
2-(4,9-dimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide
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Overview
Description
2-(4,9-dimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide, also known as DTTMA, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(4,9-dimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide involves the chelation of metal ions, which leads to the formation of a stable complex. The complex formed between this compound and metal ions is highly fluorescent and can be easily detected using spectroscopic techniques. The binding of this compound to metal ions is reversible, which allows for the detection of changes in metal ion concentration in real-time.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects, making it a safe and reliable tool for scientific research. The binding of this compound to metal ions does not interfere with the normal functioning of biological systems, and the compound is easily metabolized and excreted from the body.
Advantages and Limitations for Lab Experiments
2-(4,9-dimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide offers several advantages for lab experiments, including its high selectivity for metal ions, strong fluorescence emission, and low toxicity. However, the use of this compound in biological systems can be limited by its sensitivity to pH and temperature changes, as well as the presence of other interfering substances.
Future Directions
The potential applications of 2-(4,9-dimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide in scientific research are vast, and several future directions can be explored. One possible direction is the development of this compound-based sensors for the detection of metal ions in environmental samples. Another direction is the use of this compound as a tool for studying metal ion homeostasis in biological systems. Additionally, the synthesis of this compound derivatives with improved properties can lead to the development of more efficient and selective metal ion probes.
Conclusion:
In conclusion, this compound is a valuable tool for scientific research, with potential applications in various fields. The compound offers several advantages for lab experiments, including its high selectivity for metal ions, strong fluorescence emission, and low toxicity. The future directions for this compound research are vast, and the development of new applications and derivatives of the compound can lead to significant advancements in scientific research.
Synthesis Methods
2-(4,9-dimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide can be synthesized through a multi-step process involving the reaction of various chemical compounds. The first step involves the synthesis of 4,9-dimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromene-8-carbaldehyde, which is then reacted with N-methyl-N-(3-sulfanylpropanoyl)acetamide to obtain the desired product, this compound. The synthesis method of this compound has been optimized to ensure high yield and purity of the final product.
Scientific Research Applications
2-(4,9-dimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is as a fluorescent probe for the detection of metal ions in biological systems. This compound has been shown to selectively bind to metal ions such as copper, zinc, and iron, and exhibit strong fluorescence emission. This property of this compound makes it a valuable tool for the detection and quantification of metal ions in biological samples.
Properties
Molecular Formula |
C26H25NO6S |
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Molecular Weight |
479.5 g/mol |
IUPAC Name |
2-(4,9-dimethyl-7-oxo-3-phenylfuro[2,3-f]chromen-8-yl)-N-(1,1-dioxothiolan-3-yl)-N-methylacetamide |
InChI |
InChI=1S/C26H25NO6S/c1-15-11-21-24(25-23(15)20(13-32-25)17-7-5-4-6-8-17)16(2)19(26(29)33-21)12-22(28)27(3)18-9-10-34(30,31)14-18/h4-8,11,13,18H,9-10,12,14H2,1-3H3 |
InChI Key |
LYCRNIWXJDSGTL-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C(=C(C(=O)O2)CC(=O)N(C)C3CCS(=O)(=O)C3)C)C4=C1C(=CO4)C5=CC=CC=C5 |
Canonical SMILES |
CC1=CC2=C(C(=C(C(=O)O2)CC(=O)N(C)C3CCS(=O)(=O)C3)C)C4=C1C(=CO4)C5=CC=CC=C5 |
Origin of Product |
United States |
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